Cas no 1893161-80-2 ((1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol)

• Product Name: (1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol
• CAS No: 1893161-80-2
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5719906
• PubChem ID: 115092936
• Update Time: 2025-05-21

(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• AKOS026720801
• 1893161-80-2
• F2198-0283
• (1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol
• (2-methyl-5-pyridin-2-ylpyrazol-3-yl)methanol
• 1H-Pyrazole-5-methanol, 1-methyl-3-(2-pyridinyl)-

• Inchi： 1S/C10H11N3O/c1-13-8(7-14)6-10(12-13)9-4-2-3-5-11-9/h2-6,14H,7H2,1H3
• InChI Key： NFOYGDGBPORNED-UHFFFAOYSA-N
• SMILES： OCC1=CC(C2C=CC=CN=2)=NN1C

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 373.7±32.0 °C(Predicted)
• pka: 14.01±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol

Comprehensive Overview of (1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol (CAS No. 1893161-80-2)

(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol (CAS No. 1893161-80-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyridine and pyrazole hybrid scaffold, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its methanol functional group, which enhances solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

The growing demand for heterocyclic compounds in modern chemistry has placed (1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol at the forefront of innovation. Its molecular structure aligns with trends in fragment-based drug design, a hot topic in medicinal chemistry. Recent studies highlight its role in targeting protein-protein interactions, a key area in treating complex diseases like cancer and neurodegenerative disorders. Additionally, its pyridine moiety is often explored for metal coordination chemistry, which is crucial for developing catalysts and sensors.

From an industrial perspective, CAS No. 1893161-80-2 is valued for its scalability and compatibility with green chemistry principles. Companies are increasingly adopting sustainable synthesis methods, and this compound’s methanol group allows for eco-friendly modifications. Its applications extend to agrochemicals, where it serves as a precursor for novel pesticides with reduced environmental impact—a major concern among consumers and regulators alike.

Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize (1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol, ensuring high purity for research and industrial use. The compound’s stability under various conditions makes it suitable for high-throughput screening, a method widely used in drug discovery pipelines. Questions about its synthetic routes and derivatization potential are frequently searched, reflecting its relevance in academic and industrial labs.

In summary, (1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanol (CAS No. 1893161-80-2) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from pharmaceutical intermediates to sustainable agrochemicals—underscore its importance in addressing contemporary scientific challenges. As interest in tailored heterocycles grows, this compound is poised to remain a focal point in cutting-edge chemistry.